Cas no 1803598-56-2 (3-(Pyridine-2-carbonyl)aniline hydrochloride)

• Product Name: 3-(Pyridine-2-carbonyl)aniline hydrochloride
• CAS No: 1803598-56-2
• MF: C₁₂H₁₁ClN₂O
• MW: 234.68154168129
• CID: 5718949
• PubChem ID: 119031125
• Update Time: 2025-05-25

3-(Pyridine-2-carbonyl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-209255
• 3-(pyridine-2-carbonyl)anilinehydrochloride
• 3-(pyridine-2-carbonyl)aniline hydrochloride
• 1803598-56-2
• (3-aminophenyl)-pyridin-2-ylmethanone;hydrochloride
• 3-(Pyridine-2-carbonyl)aniline hydrochloride

• Inchi： 1S/C12H10N2O.ClH/c13-10-5-3-4-9(8-10)12(15)11-6-1-2-7-14-11;/h1-8H,13H2;1H
• InChI Key： YGJISTFGYICYDS-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC=CN=1)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 234.0559907g/mol
• Monoisotopic Mass: 234.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56Ų

Additional information on 3-(Pyridine-2-carbonyl)aniline hydrochloride

Comprehensive Overview of 3-(Pyridine-2-carbonyl)aniline hydrochloride (CAS No. 1803598-56-2)

3-(Pyridine-2-carbonyl)aniline hydrochloride (CAS No. 1803598-56-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, combines a pyridine ring with an aniline moiety, making it a versatile intermediate in synthetic chemistry. The presence of both pyridine-2-carbonyl and aniline groups allows for diverse reactivity, enabling its use in the development of novel drug candidates and functional materials. Researchers are particularly interested in its potential applications in kinase inhibition and catalysis, areas that are currently trending in scientific literature.

The compound's unique structure, featuring a pyridine-2-carbonyl group linked to an aniline backbone, contributes to its stability and solubility in various solvents. This property is crucial for its utility in high-throughput screening (HTS) and medicinal chemistry projects. Recent studies have highlighted its role in the synthesis of small-molecule inhibitors, which are increasingly sought after for targeting specific biological pathways. Given the rising demand for precision medicine, 3-(Pyridine-2-carbonyl)aniline hydrochloride is being explored for its potential to modulate protein-protein interactions, a hot topic in drug discovery.

From a synthetic perspective, the hydrochloride salt form of this compound enhances its crystallinity and purity, making it easier to handle in laboratory settings. This attribute is particularly valuable for researchers working on structure-activity relationship (SAR) studies, where reproducibility is paramount. The compound's CAS No. 1803598-56-2 is frequently searched in databases like SciFinder and Reaxys, reflecting its growing relevance in organic synthesis and pharmaceutical development. Additionally, its compatibility with modern green chemistry principles aligns with the industry's shift toward sustainable practices.

In the context of AI-driven drug design, 3-(Pyridine-2-carbonyl)aniline hydrochloride has emerged as a promising scaffold for virtual screening. Computational chemists leverage its structural features to predict binding affinities and optimize lead compounds. This aligns with the increasing use of machine learning in chemical informatics, a trend that dominates current research discussions. Furthermore, the compound's potential applications in bioconjugation and proteomics make it a subject of interest for biologists studying post-translational modifications.

Quality control and analytical characterization of 3-(Pyridine-2-carbonyl)aniline hydrochloride are critical for ensuring its suitability in research. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and identity. These methods are frequently discussed in online forums and scientific communities, where researchers seek advice on optimizing analytical protocols. The compound's CAS No. 1803598-56-2 often appears in queries related to spectroscopic data interpretation, underscoring its practical importance.

Looking ahead, the demand for 3-(Pyridine-2-carbonyl)aniline hydrochloride is expected to rise as its applications expand into material science and nanotechnology. Its ability to act as a ligand or building block in coordination chemistry opens doors for designing advanced functional materials. This versatility resonates with the broader scientific community's focus on multidisciplinary research, where compounds like this bridge gaps between chemistry, biology, and engineering.

In summary, 3-(Pyridine-2-carbonyl)aniline hydrochloride (CAS No. 1803598-56-2) is a compound of significant scientific and industrial interest. Its structural uniqueness, coupled with its applicability in cutting-edge research areas, positions it as a valuable asset in modern chemistry. As the fields of drug discovery, materials science, and computational chemistry continue to evolve, this compound is poised to play a pivotal role in shaping future innovations.